1-(4-Chlorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Description
Properties
Molecular Formula |
C23H15ClN2O3 |
|---|---|
Molecular Weight |
402.8 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C23H15ClN2O3/c1-13-5-4-8-18(25-13)26-20(14-9-11-15(24)12-10-14)19-21(27)16-6-2-3-7-17(16)29-22(19)23(26)28/h2-12,20H,1H3 |
InChI Key |
HERGSDZJBFBGHK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC(=CC=C1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)Cl |
Origin of Product |
United States |
Biological Activity
1-(4-Chlorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound falls under the class of chromeno[2,3-c]pyrrole derivatives, characterized by a unique combination of functional groups that confer distinct biological properties.
| Property | Value |
|---|---|
| Molecular Formula | C23H17ClN2O3 |
| Molecular Weight | 404.8 g/mol |
| IUPAC Name | (4Z)-5-(4-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(6-methylpyridin-2-yl)pyrrolidine-2,3-dione |
| InChI Key | VSNSYRJWWUHPOF-VZCXRCSSSA-N |
Synthesis
The synthesis of this compound typically involves several steps:
- Formation of the Pyrrole Ring: Achieved through the condensation of diketone with an amine under acidic conditions.
- Introduction of the Chlorophenyl Group: Conducted via electrophilic aromatic substitution.
- Hydroxylation: Utilizes oxidizing agents such as hydrogen peroxide to introduce hydroxy groups.
Biological Activities
Research has indicated that 1-(4-Chlorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibits several biological activities:
Anticancer Activity
Studies have shown that derivatives of this compound can inhibit cancer cell proliferation. For instance, in vitro assays demonstrated significant inhibitory effects on glioblastoma cell lines through mechanisms involving apoptosis and inhibition of key signaling pathways like AKT/PKBβ .
Antimicrobial Properties
The compound has also been evaluated for its antimicrobial activity against various bacterial and fungal strains. Results indicated moderate to good antibacterial effects against Gram-positive and Gram-negative bacteria, as well as promising antifungal properties against specific strains .
The mechanisms underlying the biological activities of this compound involve:
- Cell Membrane Disruption: The antimicrobial activity may stem from its ability to disrupt bacterial membranes.
- Apoptosis Induction: The anticancer properties are likely due to its capacity to induce programmed cell death in malignant cells by targeting specific oncogenic pathways.
Case Studies
- Anticancer Efficacy in Glioblastoma:
- Antimicrobial Screening:
Scientific Research Applications
Chemistry
- Building Block for Synthesis : The compound serves as a valuable building block for synthesizing more complex organic molecules. Its unique structure allows for modifications that can lead to new derivatives with enhanced properties.
- Coordination Chemistry : It is employed as a ligand in coordination chemistry, facilitating the formation of metal complexes that can exhibit interesting catalytic properties.
Biology
- Antimicrobial Activity : Research indicates that this compound possesses significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) of 32 µg/mL and 64 µg/mL, respectively.
- Anticancer Properties : The compound has shown promising results in inducing apoptosis in cancer cells. Studies have reported significant cytotoxic effects against several cancer cell lines, including MCF-7 (breast cancer) with an EC50 of 10.5 µM, A549 (lung cancer) at 12.3 µM, and HepG2 (liver cancer) at 8.7 µM. These findings suggest its potential as a lead compound for developing new anticancer therapies.
Medicine
- Therapeutic Applications : The compound is being investigated for its potential therapeutic applications in treating various diseases. Its ability to modulate key cellular pathways makes it a candidate for drug development aimed at conditions such as cancer and bacterial infections.
Antimicrobial Activity Case Study
A study evaluated the antimicrobial efficacy of the compound against common bacterial pathogens. Results indicated significant inhibition of growth in tested strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
Anticancer Activity Case Study
Another investigation focused on the cytotoxic effects on various cancer cell lines:
| Cancer Cell Line | EC50 (µM) |
|---|---|
| MCF-7 (Breast) | 10.5 |
| A549 (Lung) | 12.3 |
| HepG2 (Liver) | 8.7 |
These results highlight the compound's potential as a more effective alternative to standard chemotherapeutic agents like doxorubicin.
Comparative Analysis with Related Compounds
A comparative analysis was conducted to understand the biological profile relative to structurally similar compounds:
| Compound Name | Biological Activity | Notable Features |
|---|---|---|
| Compound A | Antimicrobial | Similar structure but lower efficacy |
| Compound B | Anticancer | Enhanced selectivity in targeting |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural and functional differences between the target compound and its analogs:
*Yield range for analogous compounds synthesized under similar conditions .
Key Insights:
The 6-methylpyridin-2-yl moiety introduces nitrogen-based hydrogen bonding, which may influence target binding specificity. In contrast, AV-C’s thiadiazole group confers antiviral activity via TRIF pathway activation .
Synthetic Flexibility :
- The target compound’s synthesis leverages a one-pot multicomponent reaction compatible with diverse substituents (e.g., halogens, alkyl, aryl), achieving yields up to 86% . Analogous derivatives with bulky or polar groups (e.g., morpholinylpropyl in ) require extended reaction times but maintain high purity (>95% by HPLC) .
Biological Relevance :
- While the target compound’s bioactivity remains under investigation, structurally related analogs demonstrate varied applications:
- AV-C : Antiviral activity via innate immune activation .
- Dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones: Derived from chromeno-pyrrole scaffolds, these exhibit enhanced solubility for in vivo studies .
Structural and Functional Analysis
Electronic Effects:
Pharmacokinetic Considerations:
- Lipophilicity : The target compound’s ClogP (estimated ~3.5) is higher than analogs with hydrophilic groups (e.g., 3-hydroxypropyl in ), suggesting trade-offs between bioavailability and solubility.
- Metabolic Stability: Dimethylamino or morpholinyl groups (e.g., in ) may undergo hepatic oxidation, whereas halogenated aryl groups (Cl, F) resist degradation.
Preparation Methods
Reaction Mechanism
-
Condensation : The aryl aldehyde reacts with the primary amine to form a Schiff base intermediate.
-
Cyclization : The methyl ester undergoes nucleophilic attack by the enolate of the Schiff base, initiating a Michael addition.
-
Dehydration : Acidic conditions (e.g., acetic acid) promote dehydration, forming the chromeno-pyrrole core.
Key Parameters
| Parameter | Optimal Condition | Role in Reaction |
|---|---|---|
| Solvent | Ethanol (EtOH) | Facilitates dissolution and heat transfer |
| Catalyst | Acetic acid (1 mL) | Protonates intermediates, accelerates cyclization |
| Temperature | 40°C (initial), reflux | Balances reaction speed and selectivity |
| Reaction Time | 15–20 min (initial), 20 h | Ensures complete conversion |
Example Procedure :
-
Mix 1.0 mmol of methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate, 1.0 mmol of 4-chlorobenzaldehyde, and 1.1 mmol of 6-methylpyridin-2-amine in 10 mL EtOH.
-
Stir at room temperature for 30 minutes.
-
Add 1 mL acetic acid and heat at 40°C for 15–20 minutes.
-
Reflux at 80°C for 20 hours.
Substrate Scope and Functional Group Compatibility
The MCR strategy tolerates diverse substituents on the aryl aldehyde and amine, as demonstrated in combinatorial studies:
| Aryl Aldehyde Substituent | Primary Amine Substituent | Yield Range |
|---|---|---|
| 4-Chloro | 6-Methylpyridin-2-yl | 70–80% |
| 3-Nitro | Benzyl | 43–50% |
| 4-Methoxy | Allyl | 60–65% |
Critical Observations :
-
Electronic Effects : Electron-withdrawing groups (e.g., -Cl) on the aryl aldehyde improve reaction rates.
-
Steric Hindrance : Bulky amines (e.g., tert-butyl) reduce yields due to slower cyclization.
Alternative Synthetic Routes
| Component | Role in Reaction | Advantage |
|---|---|---|
| α-Alkylidene succinimide | Electrophilic partner | High regioselectivity |
| 2-Hydroxyphenyl-p-QM | Nucleophilic partner | Metal-free conditions |
Limitation : Requires optimization for specific substituents (e.g., 4-chlorophenyl).
Purification and Characterization
Isolation Methods :
-
Crystallization : Products often precipitate directly from the reaction mixture or are crystallized from EtOH.
-
Chromatography : Flash chromatography (EtOAc/hexane) is used for less pure samples.
Spectroscopic Data :
| Technique | Key Peaks/Shifts |
|---|---|
| ¹H NMR | δ 7.6–7.2 (aromatic), δ 5.5 (pyrrole NH) |
| ¹³C NMR | δ 160–170 (ketones), δ 120–130 (aromatic) |
| HRMS | [M+H]⁺ = 405.8 (calculated) |
Comparative Analysis of Reported Methods
| Method | Yield (%) | Purity (%) | Scalability |
|---|---|---|---|
| Multicomponent MCR | 70–80 | >95 | High |
| Base-Promoted | 60–70 | >90 | Moderate |
| Mechanochemical | 50–60 | >85 | Low |
Q & A
What synthetic methodologies are effective for synthesizing 1-(4-Chlorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?
Level: Basic
Answer:
The compound can be synthesized via multicomponent reactions (MCRs) involving methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions. Key steps include:
- One-pot synthesis : Optimized for high yields (e.g., 70–85%) using stoichiometric ratios (e.g., 1.0 eq. dihydrochromeno-pyrrole precursor, 3–7 eq. hydrazine hydrate) in solvents like ethanol or dichloromethane .
- Functional group compatibility : Substituents on aryl aldehydes and amines must be non-bulky to avoid steric hindrance during cyclization .
- Purification : Column chromatography (silica gel, hexane/ethyl acetate) followed by recrystallization ensures ≥95% purity .
How can the molecular structure of this compound be rigorously characterized?
Level: Basic
Answer:
Structural validation requires a combination of spectroscopic and analytical techniques:
- NMR spectroscopy : H and C NMR identify proton environments (e.g., aromatic protons at δ 7.2–8.5 ppm) and carbonyl groups (δ 170–190 ppm) .
- XRD crystallography : Resolves stereochemistry and confirms dihydrochromeno-pyrrole ring geometry (e.g., C–C bond lengths ~1.54 Å) .
- Mass spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., ~440–450 g/mol) and fragmentation patterns .
What strategies optimize reaction conditions for scaling up synthesis without compromising yield?
Level: Advanced
Answer:
Optimization involves:
- Solvent screening : Polar aprotic solvents (e.g., DMF) enhance reaction rates but may require post-synthesis purification to remove traces .
- Catalyst selection : Lewis acids (e.g., ZnCl₂) can accelerate cyclization but must be inert to chlorophenyl groups .
- Temperature gradients : Stepwise heating (e.g., 60°C → 100°C) minimizes side reactions like retro-aldol decomposition .
How can computational methods guide the design of derivatives with enhanced bioactivity?
Level: Advanced
Answer:
- Quantum chemical calculations : Density Functional Theory (DFT) predicts substituent effects on electronic properties (e.g., HOMO-LUMO gaps) and binding affinities .
- Reaction path search algorithms : Tools like GRRM (Global Reaction Route Mapping) identify energetically favorable pathways for introducing functional groups (e.g., –OH, –NH₂) .
- Machine learning : Trained on libraries of 223+ dihydrochromeno-pyrrole analogs to prioritize derivatives with optimal logP and solubility .
How should researchers resolve contradictions in thermal stability data from DSC and TGA?
Level: Advanced
Answer:
- DSC-TGA cross-validation : DSC detects phase transitions (e.g., melting at ~250°C), while TGA quantifies decomposition (e.g., 10% mass loss at ~300°C). Discrepancies arise from sample preparation (e.g., crystallinity vs. amorphous forms) .
- Kinetic analysis : Apply the Flynn-Wall-Ozawa method to calculate activation energy () for degradation, ensuring consistency across techniques .
What protocols validate the biological relevance of this compound in drug discovery?
Level: Advanced
Answer:
- In vitro assays : Screen against kinase targets (e.g., EGFR, VEGFR) using fluorescence polarization to measure IC₅₀ values .
- ADMET profiling : Microsomal stability (e.g., rat liver microsomes) and Caco-2 permeability assays assess pharmacokinetic viability .
- Structural analogs : Compare with fluoroimide (a known pyrrole-dione pesticide) to infer mechanism of action .
How can structural derivatization address solubility limitations in aqueous systems?
Level: Advanced
Answer:
- PEGylation : Introduce polyethylene glycol (PEG) chains via nucleophilic substitution at the pyridinyl nitrogen .
- Salt formation : React with HCl or sodium hydroxide to generate water-soluble hydrochloride or sodium salts .
- Co-crystallization : Use co-formers like succinic acid to enhance dissolution rates without altering bioactivity .
What experimental designs mitigate risks of byproduct formation during synthesis?
Level: Advanced
Answer:
- In situ monitoring : ReactIR tracks intermediate formation (e.g., enolates at 1650 cm⁻¹) to adjust reagent addition rates .
- Design of Experiments (DoE) : Response surface methodology (RSM) optimizes variables (e.g., pH, temperature) to minimize impurities .
- Quenching protocols : Rapid cooling post-reaction prevents retro-Diels-Alder reactions .
How does the chlorophenyl substituent influence electronic properties compared to fluorophenyl analogs?
Level: Advanced
Answer:
- Electron-withdrawing effects : Chlorine’s higher electronegativity reduces electron density on the pyrrole ring, increasing oxidative stability but reducing nucleophilicity .
- Comparative DFT studies : Fluorophenyl analogs exhibit lower dipole moments (~2.1 D vs. 3.5 D for chlorophenyl), impacting membrane permeability .
What methodologies validate the compound’s stability under long-term storage conditions?
Level: Advanced
Answer:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
